Cas no 5368-24-1 (2-Piperazinone,3-phenyl-4-(2-phenylethyl)-)

• Product Name: 2-Piperazinone,3-phenyl-4-(2-phenylethyl)-
• CAS No: 5368-24-1
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 384182
• PubChem ID: 250676
• Update Time: 2025-04-19

2-Piperazinone,3-phenyl-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,3-phenyl-4-(2-phenylethyl)-
• 4-phenethyl-3-phenylpiperazin-2-one
• AC1L5I6Z
• AC1Q6M6M
• AR-1F4992
• CTK4J8599
• NSC70395
• NSC-70395
• SureCN6829431
• DTXSID40290685
• SCHEMBL6829431
• 3-phenyl-4-(2-phenylethyl)piperazin-2-one
• 5368-24-1

• Inchi： 1S/C18H20N2O/c21-18-17(16-9-5-2-6-10-16)20(14-12-19-18)13-11-15-7-3-1-4-8-15/h1-10,17H,11-14H2,(H,19,21)
• InChI Key： PWCWFEULDOSSJE-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)N(CCC2C=CC=CC=2)CCN1

Computed Properties

• Exact Mass: 280.1577
• Monoisotopic Mass: 280.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 476.5°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.577
• PSA: 32.34